Cas no 2164549-89-5 (4-(4-methoxybut-2-yn-1-yl)oxolan-3-ol)

• Product Name: 4-(4-methoxybut-2-yn-1-yl)oxolan-3-ol
• CAS No: 2164549-89-5
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 5952320
• PubChem ID: 165608391
• Update Time: 2025-05-30

4-(4-methoxybut-2-yn-1-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxybut-2-yn-1-yl)oxolan-3-ol
• 2164549-89-5
• EN300-1636551

• Inchi： 1S/C9H14O3/c1-11-5-3-2-4-8-6-12-7-9(8)10/h8-10H,4-7H2,1H3
• InChI Key： GFOZLCNUVKRPME-UHFFFAOYSA-N
• SMILES： O1CC(C(CC#CCOC)C1)O

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.7Ų

Additional information on 4-(4-methoxybut-2-yn-1-yl)oxolan-3-ol

Comprehensive Overview of 4-(4-methoxybut-2-yn-1-yl)oxolan-3-ol (CAS No. 2164549-89-5)

4-(4-methoxybut-2-yn-1-yl)oxolan-3-ol (CAS No. 2164549-89-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique oxolan-3-ol core and methoxybutynyl side chain, is increasingly studied for its potential applications in drug development and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's CAS No. 2164549-89-5 serves as a critical identifier in global chemical databases, ensuring accurate referencing in academic and industrial settings. Its IUPAC name, 4-(4-methoxybut-2-yn-1-yl)oxolan-3-ol, reflects its molecular architecture, combining a furan derivative with an alkyne-functionalized side chain. This hybrid structure is pivotal in designing novel small-molecule inhibitors and bioconjugates, aligning with current trends in precision medicine and green chemistry.

In the context of user search trends, queries such as "oxolan-3-ol derivatives in drug discovery" and "methoxybutynyl applications" highlight growing interest in this compound's role in catalytic synthesis and biopharmaceuticals. Recent studies suggest its utility in kinase inhibition, a hot topic in oncology research. Additionally, its low environmental persistence aligns with the demand for sustainable chemicals, making it a candidate for eco-friendly formulations.

From a synthetic chemistry perspective, 4-(4-methoxybut-2-yn-1-yl)oxolan-3-ol offers a scaffold for click chemistry reactions, leveraging its alkyne moiety for bioorthogonal labeling. This feature is crucial for proteomics and diagnostic imaging, addressing frequent searches like "alkyne-based probes" and "molecular tagging." Its solubility profile and stability under physiological conditions further enhance its appeal for in vivo studies.

Industry professionals often explore "scalable synthesis of oxolan-3-ol compounds" and "patent landscape for CAS 2164549-89-5," reflecting its commercial potential. Regulatory databases confirm its non-hazardous classification, ensuring compliance with REACH and FDA guidelines. As AI-driven drug design gains traction, this compound's computational modeling compatibility positions it as a valuable asset for virtual screening pipelines.

In summary, 4-(4-methoxybut-2-yn-1-yl)oxolan-3-ol exemplifies innovation at the intersection of organic synthesis and applied life sciences. Its multifaceted applications—from targeted therapeutics to smart materials—resonate with contemporary scientific priorities, making it a compound of enduring relevance.